Cas no 2418677-17-3 ((9H-fluoren-9-yl)methyl N-{3-azido-5-(piperazin-1-yl)methylphenyl}carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-{3-azido-5-(piperazin-1-yl)methylphenyl}carbamate
• CAS No: 2418677-17-3
• MF: C₂₆H₂₆N₆O₂
• MW: 454.523644924164
• CID: 5676473
• PubChem ID: 165771944
• Update Time: 2025-08-02

(9H-fluoren-9-yl)methyl N-{3-azido-5-(piperazin-1-yl)methylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-26625877
• 2418677-17-3
• (9H-fluoren-9-yl)methyl N-{3-azido-5-[(piperazin-1-yl)methyl]phenyl}carbamate
• (9H-fluoren-9-yl)methyl N-{3-azido-5-(piperazin-1-yl)methylphenyl}carbamate

• Inchi： 1S/C26H26N6O2/c27-31-30-20-14-18(16-32-11-9-28-10-12-32)13-19(15-20)29-26(33)34-17-25-23-7-3-1-5-21(23)22-6-2-4-8-24(22)25/h1-8,13-15,25,28H,9-12,16-17H2,(H,29,33)
• InChI Key： CDVGUFZKOQQHIP-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC(=CC(=C1)CN1CCNCC1)N=[N+]=[N-])=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 454.21172409g/mol
• Monoisotopic Mass: 454.21172409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 68Ų

Additional information on (9H-fluoren-9-yl)methyl N-{3-azido-5-(piperazin-1-yl)methylphenyl}carbamate

The (9H-fluoren-9-yl)methyl N-{3-azido-5-(piperazin-1-yl)methylphenyl}carbamate: A Comprehensive Overview

The compound with CAS No. 2418677-17-3, known as (9H-fluoren-9-yl)methyl N-{3-azido-5-(piperazin-1-yl)methylphenyl}carbamate, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and drug delivery systems. This compound is characterized by its unique structure, which incorporates a fluorenylmethyl group, an azide functional group, and a piperazine moiety. These structural features endow the compound with versatile reactivity and potential applications in advanced materials and therapeutic agents.

Recent studies have highlighted the importance of such compounds in the development of novel drug delivery systems, particularly in the context of targeted therapies. The fluorenylmethyl group is known for its lipophilic properties, which enhance the compound's ability to interact with biological membranes. This makes it an attractive candidate for use in lipid-based drug delivery systems, such as liposomes or nanoparticles. The azide group, on the other hand, is a key component in click chemistry reactions, enabling the formation of stable covalent bonds under mild conditions. This functionality has been exploited in the synthesis of bioconjugates and cross-linked polymers.

The presence of a piperazine ring introduces additional versatility to the molecule. Piperazine is a saturated six-membered ring containing two nitrogen atoms, which can act as hydrogen bond donors or acceptors. This property enhances the compound's solubility in polar solvents and its ability to interact with biological targets. Recent research has demonstrated that such compounds can serve as scaffolds for the development of small molecule inhibitors targeting various enzymes and receptors.

From a synthetic perspective, the preparation of (9H-fluoren-9-yl)methyl N-{3-azido-5-(piperazin-1-yl)methylphenyl}carbamate involves a multi-step process that typically begins with the synthesis of the fluorenylmethyl carbamate precursor. This precursor is then subjected to nucleophilic substitution reactions to introduce the azide and piperazine functionalities. The optimization of reaction conditions, such as temperature, solvent, and catalysts, is critical to achieving high yields and purity.

One of the most promising applications of this compound lies in its potential use as a building block for advanced materials. For instance, the azide group can be utilized in click chemistry reactions to create cross-linked networks or polymer matrices with tailored mechanical and chemical properties. Such materials could find applications in tissue engineering, drug delivery devices, or sensors.

Moreover, recent advancements in click chemistry have enabled the use of azide-containing compounds like this one in bioorthogonal reactions. These reactions allow for selective modification of biomolecules without interfering with their native functions. As a result, this compound could serve as a valuable tool in studying complex biological systems or developing new therapeutic strategies.

In summary, (9H-fluoren-9-yl)methyl N-{3-azido-5-(piperazin-1-y l)methylphenyl}carbamate represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its unique structure and functional groups make it an ideal candidate for exploring innovative solutions in drug delivery systems, material science, and biotechnology. As research continues to uncover new possibilities for this compound, its role in advancing scientific knowledge and practical applications is expected to grow significantly.